4-phenyl-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]butanamide

• IUPAC Name: N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]-4-phenylbutanamide
• InChI: InChI=1S/C23H24N2O2S/c26-22(10-4-8-18-6-2-1-3-7-18)25-20-13-11-19(12-14-20)16-23(27)24-17-21-9-5-15-28-21/h1-3,5-7,9,11-15H,4,8,10,16-17H2,(H,24,27)(H,25,26)
• InChI Key: CVMVVOJWIBDRJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC(=O)NC2=CC=C(C=C2)CC(=O)NCC3=CC=CS3
• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Thiophene and its derivatives are synthesized through various methods, including the condensation reaction, Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. Imidazole was first synthesized from glyoxal and ammonia.

Molecular Structure Analysis

Thiophene has a structural formula of C4H4S. Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Thiophene and imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. Imidazole has a dipole moment of 4.8 D in dioxane, a melting point of 88.9 °C, and a boiling point of 267.8 °C.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in the synthesis of various organic compounds, suggesting that they may interact with a wide range of molecular targets .

Mode of Action

Based on its structure, it may participate in various chemical reactions such as suzuki–miyaura coupling , which involves the formation of carbon-carbon bonds. This process involves the oxidative addition of an electrophilic organic group to palladium, followed by the transmetalation of a nucleophilic organic group from boron to palladium .

Biochemical Pathways

Compounds with similar structures have been involved in various chemical transformations, including oxidations, aminations, halogenations, and carbon-carbon bond formations .

Result of Action

Compounds with similar structures have been used in the synthesis of various organic compounds, suggesting that they may have a wide range of effects at the molecular and cellular levels .

Action Environment

It is known that the stability and reactivity of similar compounds can be influenced by factors such as temperature, ph, and the presence of other chemical species .

Future Directions

Thiophene and imidazole derivatives have a wide range of therapeutic properties, making them interesting targets for the development of new drugs. Future research could focus on synthesizing new derivatives and investigating their pharmacological activities.